Cas no 5837-78-5 (Ethyl tiglate)

Ethyl tiglate structure

Product Name:Ethyl tiglate

CAS No:5837-78-5

Molecular Formula:C₇H₁₂O₂

Molecular Weight:128.1690

MDL:MFCD00015183

CID:46206

PubChem ID:87576229

Ethyl tiglate Properties

Names and Identifiers

- ethyl tiglate
- (E)-Ethyl-2-methyl-2-butenoate
- Ethyl trans-2,3-dimethylacrylate~Ethyl (E)-2-methyl-2-butenoate~Tiglic acid ethyl ester
- ethyl (E)-2-methylbut-2-enoate
- dimethylacrylic acid ethyl ester
- Ethyl 2-methylbut-2-enoate
- Ethyl 2-methylcrotonate
- ethyl dimethylacrylate
- Ethyl trans-2-methyl-2-butenoate
- Ethyl trans-2-methylcrotonate
- Tiglic acid,ethyl ester
- trans-2,3-dimethylacrylic acid ethyl ester
- trans-2-methyl crotonic acid ethyl ester
- Tiglic Acid Ethyl Ester
- Tiglic acid, ethyl ester
- Ethyl alpha-methylcrotonate
- Ethyl (E)-2-methylcrotonate
- (E)-2-Methyl-2-butenoic acid ethyl ester
- Ethyl (E)-2-methyl-2-butenoate
- FEMA No. 2460
- 2-Butenoic acid, 2-methyl-, ethyl ester, (2E)-
- Ethyl 2-methylcrotonate, (E)-
- 2-Butenoic acid, 2-methyl-, ethyl ester
- +Expand
- MDL： MFCD00015183
- InChIKey： OAPHLAAOJMTMLY-GQCTYLIASA-N
- Inchi： 1S/C7H12O2/c1-4-6(3)7(8)9-5-2/h4H,5H2,1-3H3/b6-4+
- SMILES： O(C(/C(=C(\[H])/C([H])([H])[H])/C([H])([H])[H])=O)C([H])([H])C([H])([H])[H]
- BRN： 1720895

Computed Properties

Exact Mass: 128.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 128.084
Heavy Atom Count: 9
Complexity: 125
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 1.51570
PSA: 26.30000
Merck: 14,9433
Refractive Index: 1.4335-1.4355
Boiling Point: 156°C
Melting Point: -62.68°C (estimate)
Flash Point: 44 ºC
FEMA: 2460
Color/Form: Not determined
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong bases.
Solubility: Not determined
Density: 0.923

Ethyl tiglate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003QXS-1g	Ethyl tiglate	5837-78-5	95%	1g	$28.00
A2B Chem LLC	AB74080-1g	Ethyl tiglate	5837-78-5	95%	1g	$12.00	2024-04-19
Aaron	AR003R64-25g	Ethyl tiglate	5837-78-5	98%	25g	$36.00
abcr	AB116732-25 g	Ethyl tiglate, 98%; .	5837-78-5	98%	25g	€66.30	2023-05-10
Chemenu	CM344100-25g	Ethyl tiglate	5837-78-5	95%+	25g	$58	2023-02-02
Cooke Chemical	A3985612-25G	Ethyl tiglate	5837-78-5	98%	25g	RMB 215.20	2023-09-07
eNovation Chemicals LLC	D963612-100g	Ethyl tiglate	5837-78-5	98%	100g	$210	2022-05-25
TRC	E927040-1g	Ethyl Tiglate	5837-78-5		1g	$ 130.00	2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A12029-25g	Ethyl tiglate, 98%	5837-78-5	98%	25g	￥730.00	2023-02-27
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E117529-100g	Ethyl tiglate	5837-78-5	98%	100g	¥725.90	2023-09-03

Ethyl tiglate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:5837-78-5)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:5837-78-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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(CAS:5837-78-5)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Ethyl tiglate Related Literature

1. Hydrogenation catalysis by an iron porphyrin and its application to α,β-unsaturated esters

Shigeyoshi Sakaki,Tatsuya Kojima,Toru Arai J. Chem. Soc. Dalton Trans. 1994 7
2. Halimane diterpenoids: sources, structures, nomenclature and biological activities

Alejandro M. Roncero,Ignacio E. Tobal,Rosalina F. Moro,David Díez,Isidro S. Marcos Nat. Prod. Rep. 2018 35 955
3. Arrhenius parameters for the OH-initiated degradation of methyl crotonate, methyl-3,3-dimethyl acrylate, (E)-ethyl tiglate and methyl-3-butenoate over the temperature range of 288–314 K

Juan P. Colomer,María B. Blanco,Alicia B. Pe?é?ory,Ian Barnes,Peter Wiesen,Mariano A. Teruel RSC Adv. 2016 6 53723
4. Copper-catalyzed asymmetric allylic C–H amination of alkenes using N-arylhydroxylamines

Siva Murru,Bhanudas D. Mokar,Ramesh Bista,Dominique Harakat,Jean Le Bras,Frank Fronczek,Kenneth M. Nicholas,Radhey S. Srivastava Org. Chem. Front. 2021 8 3228
5. An insight into key volatile compounds in acerola (Malpighia emarginata DC.) pulp based on their odour activity values and chemometric evaluation

Juliete Pedreira Nogueira,Airla Carla Pires de Siqueira,Rafael Donizete Dutra Sandes,Mércia de Sousa Galv?o,Maria Terezinha Santos Leite Neta,Narendra Narain Anal. Methods 2018 10 5851
6. Index of subjects, 1938

J. Chem. Soc. 1938 2133
7. Substrate-controlled stereoselectivity in the Yamamoto aldol reaction

Nadin Schl?ger,Andreas Kirschning Org. Biomol. Chem. 2012 10 7721
8. Gas-phase reactivity of acyclic α,β-unsaturated carbonyls towards ozone

Jan Niklas Illmann,Iulia Patroescu-Klotz,Peter Wiesen Phys. Chem. Chem. Phys. 2021 23 3455
9. Sweet chiral porphyrins as singlet oxygen sensitizers for asymmetric Type II photooxygenation

Axel G. Griesbeck,Miguel A. Miranda,Johannes Uhlig Photochem. Photobiol. Sci. 2011 10 1431
10. Gas-phase reactivity of acyclic α,β-unsaturated carbonyls towards ozone

Jan Niklas Illmann,Iulia Patroescu-Klotz,Peter Wiesen Phys. Chem. Chem. Phys. 2021 23 3455

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